Cas no 1094726-14-3 (1-(6-chloropyridin-3-yl)methyl-1,4-diazepane)
1-(6-chloropyridin-3-yl)methyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-[(6-chloro-3-pyridinyl)methyl]hexahydro-1h-1,4-diazepine
- EN300-1196832
- 1094726-14-3
- 1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane
- 1H-1,4-Diazepine, 1-[(6-chloro-3-pyridinyl)methyl]hexahydro-
- 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane
-
- Inchi: 1S/C11H16ClN3/c12-11-3-2-10(8-14-11)9-15-6-1-4-13-5-7-15/h2-3,8,13H,1,4-7,9H2
- InChI Key: KCKYWWUSZLHAIN-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)CN1CCNCCC1
Computed Properties
- Exact Mass: 225.1032752g/mol
- Monoisotopic Mass: 225.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.158±0.06 g/cm3(Predicted)
- Boiling Point: 342.1±42.0 °C(Predicted)
- pka: 10.48±0.20(Predicted)
1-(6-chloropyridin-3-yl)methyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1196832-0.05g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-0.1g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-0.25g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-0.5g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-1.0g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-2.5g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-5.0g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-10.0g |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1196832-50mg |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 50mg |
$528.0 | 2023-10-03 | ||
| Enamine | EN300-1196832-100mg |
1-[(6-chloropyridin-3-yl)methyl]-1,4-diazepane |
1094726-14-3 | 100mg |
$553.0 | 2023-10-03 |
1-(6-chloropyridin-3-yl)methyl-1,4-diazepane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane
Introduction to 1-(6-Chloropyridin-3-yl)methyl-1,4-Diazepane (CAS No. 1094726-14-3)
The compound 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane, identified by the CAS registry number CAS No. 1094726-14-3, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a chloropyridine substituent further enhances its chemical complexity and functional versatility.
Recent advancements in synthetic organic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced analytical tools like NMR spectroscopy and mass spectrometry.
The structural features of 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane make it an intriguing candidate for exploring various biological activities. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly in the context of neurological disorders such as epilepsy and chronic pain. The chloropyridine moiety is known to confer unique electronic properties, which may enhance its bioavailability and pharmacokinetic profile.
In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology research. Its ability to form stable complexes with metal ions has opened new avenues for exploring metalloenzyme inhibitors and catalysts in organic synthesis. Researchers have employed computational chemistry techniques, including molecular docking and quantum mechanics calculations, to elucidate the binding mechanisms of this compound with target proteins.
The development of novel synthetic routes for CAS No. 1094726-14-3 has been a focal point of recent studies. For instance, a study published in the Journal of Medicinal Chemistry highlighted a one-pot synthesis strategy that utilizes readily available starting materials and mild reaction conditions. This approach not only simplifies the synthesis process but also reduces the environmental footprint associated with traditional multi-step syntheses.
Beyond its direct applications in drug discovery, this compound serves as a valuable building block for constructing more complex molecular architectures. Its diazepane ring system provides a rigid scaffold that can be further functionalized to explore diverse pharmacophores. This versatility has led to its use in combinatorial chemistry libraries aimed at discovering novel bioactive agents.
From an environmental perspective, researchers have also examined the biodegradation pathways of 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane. Understanding its ecological fate is crucial for assessing its safety profile and ensuring sustainable practices in chemical manufacturing. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its potential impact on ecosystems.
In conclusion, CAS No. 1094726-14-3, or 1-(6-chloropyridin-3-yl)methyl-1,4-diazepane, represents a compelling example of how modern chemical innovation can drive advancements in both therapeutic development and fundamental research. Its unique structure, coupled with emerging synthetic and analytical techniques, positions it as a key player in the ongoing quest for novel bioactive compounds.
1094726-14-3 (1-(6-chloropyridin-3-yl)methyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)